RG7167
Description
RG7167 is a potent, orally bioavailable, highly selective MEK inhibitor. It potently inhibits the MAPK signaling pathway activation and tumor cell growth. Single-agent oral administration resulted in complete tumor regression in xenograft models.
Scientific Research Applications
Rat Genome Database (RGD)
- Mapping Disease onto the Genome : The Rat Genome Database (RGD) focuses on integrating data from rat genetic and genomic research, aiding researchers in the study of the rat and applying results to a wider context. This includes curated data on rat genes, quantitative trait loci (QTL), microsatellite markers, and rat strains used in genetic and genomic research (Twigger et al., 2002).
ResearchGate (RG) Analysis
- ResearchGate's Reputation Mechanisms : ResearchGate, also abbreviated as RG, is evaluated for its reputational metrics in the academic community, with an emphasis on how it uses engagement metrics and the effectiveness of its usage data (Nicholas et al., 2016).
Applications in Nuclear Physics
- Renormalization Group Methods : Recent developments in the use of renormalization group (RG) methods in low-energy nuclear physics have been reviewed, highlighting enhanced RG technology, particularly for three-nucleon forces (Furnstahl & Hebeler, 2011).
RGS16 in Cellular Signaling
- RGS16 as a Negative Regulator in Megakaryocytes : The role of Regulators of G-protein signaling (RGS), particularly RGS16, in cellular signaling and its implications in megakaryocyte maturation and differentiation have been explored (Berthebaud et al., 2005).
Targeted Gene Silencing
- RGD-Labeled Chitosan Nanoparticles : A study on Arg-Gly-Asp (RGD) peptide-labeled chitosan nanoparticles for targeted delivery of short interfering RNA (siRNA) in tumor cells, indicating its potential in human disease treatment (Han et al., 2010).
properties
Product Name |
RG7167 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RG7167; RG 7167; RG-7167; CIF |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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